Cas no 1033-01-8 (Benzenamine, N-(4-methylphenyl)-2,4-dinitro-)

1033-01-8 structure
Product name:Benzenamine, N-(4-methylphenyl)-2,4-dinitro-
Benzenamine, N-(4-methylphenyl)-2,4-dinitro- Chemical and Physical Properties
Names and Identifiers
-
- Benzenamine, N-(4-methylphenyl)-2,4-dinitro-
- N-(2,4-Dinitrophenyl)-p-toluidine
- N-(4-methylphenyl)-2,4-dinitroaniline
- (2,4-Dinitro-phenyl)-p-tolyl-amin
- (2,4-dinitro-phenyl)-p-tolyl-amine
- (2.4-Dinitro-phenyl)-p-toluidin
- 2,4-Dinitro-4'-methyldiphenylamine
- 2,4-dinitro-N-p-tolylaniline
- 2'.4'-Dinitro-4-methyl-diphenylamin
- 4'-methyl-2,4-dinitrodiphenylamine
- N-(4-Methylphenyl)-2,4-dinitroaniline #
- 2,4-Dinitro-N-(p-tolyl)aniline
- UPCMLD0ENAT0512-0231:001
- 4-Methyl-2',4'-dinitrodiphenylamine
- TIMTEC-BB SBB001082
- DTXSID40908319
- NSC-83167
- RNXMAPTUJXBOFX-UHFFFAOYSA-N
- AKOS000286050
- (2,4-dinitrophenyl)(4-methylphenyl)amine
- CBDivE_000330
- MFCD00024396
- CS-0281377
- SCHEMBL6002470
- NSC83167
- Z31202015
- NCIOpen2_004500
- 1033-01-8
-
- Inchi: InChI=1S/C13H11N3O4/c1-9-2-4-10(5-3-9)14-12-7-6-11(15(17)18)8-13(12)16(19)20/h2-8,14H,1H3
- InChI Key: RNXMAPTUJXBOFX-UHFFFAOYSA-N
- SMILES: CC1=CC=C(NC2=CC=C([N+]([O-])=O)C=C2[N+]([O-])=O)C=C1
Computed Properties
- Exact Mass: 273.07503
- Monoisotopic Mass: 273.07495584g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 20
- Rotatable Bond Count: 2
- Complexity: 358
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.1
- Topological Polar Surface Area: 104Ų
Experimental Properties
- PSA: 98.31
- LogP: 4.67440
Benzenamine, N-(4-methylphenyl)-2,4-dinitro- Related Literature
-
1. NotesO. Redlich,E. A. Coulson,E. F. G. Herington,J. W. Cornforth,H. T. Huang,Harry Irving,Howard I. Fuller,F. Smith,V. A. Crawford,C. A. Coulson,H. J. Emeléus,A. G. Maddock,G. L. Miles,A. G. Sharpe,R. J. W. Le FèVre,C. R. Taylor,R. N. Whittem,A. F. Childs,S. G. P. Plant,Walter Wilson,Herbert H. Hodgson,Douglas P. Dodgson J. Chem. Soc. 1948 1987
1033-01-8 (Benzenamine, N-(4-methylphenyl)-2,4-dinitro-) Related Products
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